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Introduction

Org 274179-0 is a potent, small-molecule allosteric antagonist of the thyroid-stimulating
hormone receptor (TSHR).[1][2][3][4][5] It functions as an inverse agonist, effectively inhibiting
both basal and stimulated TSHR activity.[6][7] This compound is a valuable tool for studying the
pathophysiology of Graves' disease and Graves' ophthalmopathy, as it blocks the action of
TSH and thyroid-stimulating immunoglobulins (TSIs).[7][8] These application notes provide
detailed protocols for the preparation and use of Org 274179-0 in cell culture experiments.

Chemical Properties
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Property Value Reference
CAS Number 1421683-12-6 [1][5][9]
Molecular Formula C28H27F3N202 [519]
Molecular Weight 480.5 g/mol [5]

Purity >98% [5]
Appearance Solid [41[5]

Mechanism of Action

Org 274179-0 acts as an allosteric antagonist of the TSHR, meaning it binds to a site on the
receptor different from the hormone-binding site.[8][10] This binding event inhibits receptor
activation mediated by TSH and TSIs.[1][8] Downstream, this leads to the inhibition of both the
adenylyl cyclase/cAMP and phospholipase C (PLC) signaling pathways.[5][11]
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Caption: Inhibition of TSH Receptor Signaling by Org 274179-0.

Quantitative Data Summary
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Parameter Cell Line Stimulus Value Reference
IC50 (CRE- CHO (human )
) Bovine TSH 30 nM [5]
luciferase) TSHR)
Human TSH 26 nM [5]
M22
. 56 nM [5]
Immunoglobulin
IC50 (CAMP FRTL-5 (rat _
. Bovine TSH 5nM [4]
formation) TSHR)
M22
] 2nM 4]
Immunoglobulin
IC50 (PLC CHO (human )
o Bovine TSH 5nM [5]
activation) TSHR)
M22
. 4 nM [5]
Immunoglobulin
. Sparingly soluble
Solubility DMSO [5]
(1-10 mg/mL)
Sparingly soluble
Ethanol paringly [5]

(1-10 mg/mL)

Experimental Protocols

Preparation of Stock Solution (10 mM)

Materials:

e Org 274179-0 powder

o Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile microcentrifuge tubes

Protocol:
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Allow the Org 274179-0 powder to equilibrate to room temperature before opening.

Calculate the required amount of DMSO to prepare a 10 mM stock solution. For example, to
prepare 1 mL of a 10 mM stock solution from a powder with a molecular weight of 480.5
g/mol , dissolve 0.4805 mg of Org 274179-0 in 1 mL of DMSO.

Add the calculated volume of DMSO to the vial containing the Org 274179-0 powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., 37°C for
10-15 minutes) may be required to fully dissolve the compound.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 6 months or at -80°C for long-term storage (= 4
years).[5]

Preparation of Working Solutions

Materials:

10 mM Org 274179-0 stock solution

Appropriate cell culture medium (e.g., DMEM, F-12K)

Protocol:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept
low (typically < 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the
same final concentration of DMSO.

For example, to prepare a 10 uM working solution, dilute the 10 mM stock solution 1:1000 in
cell culture medium.
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o Use the freshly prepared working solutions for your cell culture experiments.

Experimental Workflow
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Caption: General workflow for cell culture experiments using Org 274179-0.

Cell Culture Applications

Org 274179-0 has been successfully used in various cell-based assays to study TSHR
signaling.

e CHO (Chinese Hamster Ovary) cells expressing human TSHR: This is a common model
system to study the direct effects of compounds on the human TSHR in a controlled
environment.[3][4][5][8]

e FRTL-5 (Fischer Rat Thyroid) cells: These cells endogenously express the rat TSHR and
provide a more physiologically relevant model for studying thyroid cell function.[4][6][8]

» Orbital fibroblasts from Graves' ophthalmopathy patients: Primary cells used to investigate
the role of TSHR in the pathogenesis of this disease.[6][12][13]

Safety Precautions
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Org 274179-0 is for research use only and is not for human or veterinary use.[5] Standard
laboratory safety practices should be followed when handling this compound. This includes
wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and
safety glasses. Handle in a well-ventilated area. For detailed safety information, refer to the
manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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org-274179-0-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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